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Compound of Interest

Compound Name: Ethyl 2-nitropropionate

CAS No.: 2531-80-8

Cat. No.: B1583671

Get Quote

Executive Summary & Chemical Context
Ethyl 2-nitropropionate (CAS: 2531-80-8) is a versatile intermediate often synthesized via the

Kornblum reaction (displacement of

-halo esters with metal nitrites).[1] While this route is direct, it notoriously produces a mixture of
the desired nitroalkane and the unstable nitrite ester (O-alkylation byproduct), along with
unreacted starting material.

This guide addresses the specific challenge of separating the thermodynamic nitro product

from the kinetic nitrite byproduct and other impurities. The protocols below prioritize safety and

purity, leveraging the unique acidity of

-nitro esters for selective isolation.
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Property Value Notes

Molecular Formula MW: 147.13 g/mol

Boiling Point (Atm) 166–167°C
Do not distill at atm pressure

(Decomposition risk)

Boiling Point (Vac) 75–76°C @ 9 mmHg Preferred purification method

Density 1.13 g/mL @ 25°C

pKa ~6.0–8.0
Sufficiently acidic for alkaline

extraction

Solubility Immiscible in water Soluble in Et2O, DCM, EtOH

Purification Protocols
Phase 1: Initial Isolation (The Quench)
Objective: Remove the dipolar aprotic solvent (DMF/DMSO) and inorganic salts.[1]

Quenching: Pour the crude reaction mixture into 5 volumes of ice-cold water. This effectively

solubilizes the NaBr/NaNO2 salts and the majority of the DMSO/DMF solvent.

Extraction: Extract immediately with Diethyl Ether (

) or Dichloromethane (DCM).

Note: Ether is preferred if subsequent acid-base extraction is planned, as it facilitates

cleaner phase separation.[1]

Washing: Wash the organic phase

with cold water to remove residual DMF.

Troubleshooting: If an emulsion forms, add a small amount of saturated NaCl (brine).

Phase 2: The "Nitronate" Purification Strategy (High
Purity)

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.nbinnochem.com/ethyl-2-nitropropanoate-cas-2531-80-8-9211419.html
https://www.nbinnochem.com/ethyl-2-nitropropanoate-cas-2531-80-8-9211419.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Chemically separate the desired nitro compound from neutral impurities (nitrite

esters, unreacted halides) using its acidity.

Mechanism:

-Nitro esters are C-acids.[1] They can be deprotonated by mild bases to form water-soluble
nitronate salts, while impurities remain in the organic phase.

WARNING: This step must be performed at 0°C to prevent the Nef Reaction (hydrolysis of the

nitronate to a ketone/aldehyde).

Extraction into Base:

Cool the organic layer (from Phase 1) to 0°C.

Extract with cold 10% NaOH or saturated

.

Action: The Ethyl 2-nitropropionate moves to the Aqueous Layer (as a salt).

Action: The Ethyl 2-nitrite propionate (unstable) and Ethyl 2-bromopropionate stay in the

Organic Layer.[1]

Separation:

Separate the layers.[2][3][4] Keep the Aqueous Layer (contains product).

Optional: Wash the aqueous layer once with fresh ether to remove entrained impurities.

Acidification & Recovery:

Immediately add the cold aqueous nitronate solution dropwise into a stirred mixture of

fresh ether and cold dilute HCl (maintain pH < 2).

Critical: Do not allow the aqueous solution to warm up before acidification.

Final Isolation:
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Separate the organic layer.[2][3][5]

Dry over

or

.

Concentrate under reduced pressure (Rotovap) at < 40°C.

Phase 3: Vacuum Distillation (Final Polish)
Objective: Remove trace solvents and hydrolysis byproducts (Ethyl Pyruvate/Lactate).[1]

Setup: Short-path distillation apparatus.

Vacuum: High vacuum is essential (< 10 mmHg).[1]

Temperature: Collect the fraction boiling at 75–76°C (9 mmHg).

Safety: Do not overheat the pot residue. Nitrite esters (if remaining) can be shock-sensitive

or pyrophoric when concentrated and heated.[1]

Process Visualization
The following workflow illustrates the logic of the Acid-Base purification strategy, distinguishing

between the desired nitroalkane and the nitrite byproduct.
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Crude Reaction Mixture
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& Re-extraction

Immediate

Final Organic Layer
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Phase 3: Vacuum Distillation
(76°C @ 9 mmHg)
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Caption: Logical workflow for the selective isolation of Ethyl 2-nitropropionate using acid-

base extraction logic.
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Troubleshooting & FAQs
Q1: My crude product has a yellow/green tint and a pungent odor. Is this normal? A: The yellow

color and pungent odor are characteristic of the alkyl nitrite byproduct. This confirms that O-

alkylation occurred.[1] If you follow Phase 2 (Alkaline Extraction), this impurity will remain in the

organic wash and be discarded, leaving the nitro compound colorless or pale yellow.

Q2: Why did my yield drop significantly after the NaOH wash? A: You likely experienced the

Nef Reaction. If the nitronate salt (in NaOH) is allowed to warm up or stand for too long, it

hydrolyzes to the ketone (Ethyl Pyruvate) and releases

.

Fix: Keep everything at 0°C and perform the acidification step immediately (within 5-10

minutes).

Q3: Can I skip the distillation? A: For general synthetic use, the product obtained after Phase 2

is often >95% pure. However, for analytical standards or sensitive catalytic applications (e.g.,

enantioselective Michael additions), vacuum distillation is required to remove trace water and

hydrolysis products.

Q4: Is there an explosion risk? A:Yes. Alkyl nitrites and nitro compounds can be energetic.[1]

Never distill to dryness.

Do not distill at atmospheric pressure (167°C is too high and risks thermal runaway).

Ensure all nitrite byproducts are removed (via Phase 2 or chemically decomposed) before

heating large quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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